Cas no 90326-67-3 (Alanine, 3-(2,4-dibromophenyl)- (7CI))

• Product Name: Alanine, 3-(2,4-dibromophenyl)- (7CI)
• CAS No: 90326-67-3
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 6435974
• PubChem ID: 74423663
• Update Time: 2025-07-09

Alanine, 3-(2,4-dibromophenyl)- (7CI) Chemical and Physical Properties

Names and Identifiers

• EN300-4370230
• 2-amino-3-(2,4-dibromophenyl)propanoic acid
• 90326-67-3
• Alanine, 3-(2,4-dibromophenyl)- (7CI)

• Inchi： 1S/C9H9Br2NO2/c10-6-2-1-5(7(11)4-6)3-8(12)9(13)14/h1-2,4,8H,3,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： ICHAOTLOAUWMAM-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(Br)C=C1Br)N

Computed Properties

• Exact Mass: 322.89795g/mol
• Monoisotopic Mass: 320.90000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.902±0.06 g/cm3(Predicted)
• Boiling Point: 414.7±45.0 °C(Predicted)
• pka: 2.14±0.15(Predicted)

Additional information on Alanine, 3-(2,4-dibromophenyl)- (7CI)

Alanine, 3-(2,4-dibromophenyl)- (7CI): Chemical Properties and Recent Applications

Alanine, 3-(2,4-dibromophenyl)- (7CI), identified by its CAS number 90326-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a brominated aromatic ring structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine atoms at the 2 and 4 positions of the phenyl ring enhances its reactivity, making it a versatile building block for drug discovery and material science applications.

The structural motif of Alanine, 3-(2,4-dibromophenyl)- (7CI) is particularly intriguing due to its ability to interact with biological targets in a manner that is both selective and potent. In recent years, researchers have been exploring its potential in the development of novel therapeutic agents. The bromine substituents not only facilitate further functionalization but also contribute to the compound's stability under various conditions, which is crucial for pharmaceutical applications.

One of the most notable areas where this compound has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects. The brominated phenyl group in Alanine, 3-(2,4-dibromophenyl)- (7CI) provides a scaffold that can be modified to create high-affinity kinase inhibitors. For instance, studies have shown that derivatives of this compound exhibit promising activity against tyrosine kinases, which are key targets in oncology.

In addition to its role in kinase inhibition, Alanine, 3-(2,4-dibromophenyl)- (7CI) has also been investigated for its potential in antimicrobial applications. The bromine atoms enhance the compound's ability to disrupt bacterial cell membranes, leading to increased efficacy against resistant strains. Recent research has highlighted its effectiveness against Gram-negative bacteria, which are known for their challenging treatment profiles. This makes it an attractive candidate for developing new antibiotics or as an adjuvant in existing formulations.

The compound's versatility extends to material science as well. Its aromatic structure and halogen substituents make it suitable for use in organic electronics and polymer chemistry. For example, researchers have explored its incorporation into conductive polymers, where it acts as a dopant to enhance charge transport properties. This application is particularly relevant in the development of flexible electronics and organic photovoltaic devices.

The synthesis of Alanine, 3-(2,4-dibromophenyl)- (7CI) typically involves multi-step organic reactions starting from commercially available precursors. The bromination step is critical and often requires precise control to ensure regioselectivity. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve high yields and purity. These methods align with current trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

Evaluation of the pharmacological properties of Alanine, 3-(2,4-dibromophenyl)- (7CI) has revealed several interesting characteristics. In vitro studies have demonstrated its ability to modulate various biological pathways beyond kinase inhibition. For instance, it has shown potential in inhibiting the activity of certain proteases involved in inflammation and immune response. This broad-spectrum activity makes it a promising candidate for further investigation into inflammatory diseases and autoimmune disorders.

The compound's pharmacokinetic profile has also been studied to assess its suitability for clinical translation. Preliminary data indicate that it exhibits reasonable solubility and bioavailability when administered orally or intravenously. However, further optimization may be necessary to improve its metabolic stability and reduce potential toxicity. Computational modeling and high-throughput screening techniques are being utilized to identify structural modifications that can enhance these properties.

In conclusion, Alanine, 3-(2,4-dibromophenyl)- (7CI) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and multifaceted applications. Its role as an intermediate in drug synthesis underscores its importance in developing next-generation therapeutics for various diseases. As research continues to uncover new ways to leverage its chemical properties, this compound is poised to play an increasingly vital role in both academic research and industrial applications.